Cas no 933742-71-3 ((2-Bromo-benzothiazol-6-yl)-acetic acid)

(2-Bromo-benzothiazol-6-yl)-acetic acid structure
933742-71-3 structure
Product Name:(2-Bromo-benzothiazol-6-yl)-acetic acid
CAS No:933742-71-3
MF:C9H6BrNO2S
MW:272.118440151215
CID:2102654
Update Time:2023-08-03

(2-Bromo-benzothiazol-6-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazoleacetic acid, 2-bromo-
    • (2-Bromo-1,3-benzothiazol-6-yl)acetic acid
    • (2-Bromo-benzothiazol-6-yl)-acetic acid
    • 2-(2-bromobenzo[d]thiazol-6-yl)acetic acid
    • Inchi: 1S/C9H6BrNO2S/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
    • InChI Key: KYIDMSYBOCCSSF-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=CC=C(CC(=O)O)C=C2S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Topological Polar Surface Area: 78.4

(2-Bromo-benzothiazol-6-yl)-acetic acid Pricemore >>

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